Cas no 1331-83-5 (Benzenemethanol,ar-methoxy-, 1-acetate)

Benzenemethanol,ar-methoxy-, 1-acetate Properties

Names and Identifiers

• Benzenemethanol,ar-methoxy-, 1-acetate
• (2-methoxyphenyl)methyl acetate
• ANISYL ACETATE
• 2-Methoxybenzyl acetate
• EINECS 215-562-4
• ar-methoxy-benzenemethano acetate
• Benzenemethanol,ar-methoxy-,acetate
• FEMA 2098
• ANISIC ACETATE
• ar-anisyl acetate
• ANISYL ALCOHOL ACETATE
• ACETIC ACID ANISYL ESTER
• PARA METHOXY BENZYL ACETATE
• Methoxybenzenemethanol acetate
• P-METHOXYBENZYL ALCOHOL ACETATE
• ar-Methoxybenzyl alcohol acetate
• SCHEMBL1030014
• NS00011984
• JALOQIJQRKWTHZ-UHFFFAOYSA-N
• 1-acetoxymethyl-2-methoxy-benzene
• 1331-83-5
• ar-methoxy-benzenemethanoacetate
• +Expand

• InChIKey： JALOQIJQRKWTHZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H12O3/c1-8(11)13-7-9-5-3-4-6-10(9)12-2/h3-6H,7H2,1-2H3
• SMILES： CC(OCC1=CC=CC=C1OC)=O

Computed Properties

• Exact Mass: 166.06300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 180.078644
• Heavy Atom Count: 13
• Complexity: 168
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 35.5

Experimental Properties

• LogP: 1.62050
• PSA: 35.53000
• Refractive Index: n20/D 1.513(lit.)
• Boiling Point: 137-139 °C12 mm Hg(lit.)
• Flash Point: >230 °F
• Density: 1.107 g/mL at 25 °C(lit.)